Cas no 231301-27-2 (1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole)

• Product Name: 1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole
• CAS No: 231301-27-2
• MF: C₁₄H₆F₁₀N₂O
• MW: 408.194278240204
• CID: 2847235
• Update Time: 2023-08-10

1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole
• [5-(1,1,2,2,3,3,3-heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]-phenyl-methanone
• [5-(1,1,2,2,3,3,3-heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]-phenylmethanone
• 1-Benzoyl-5(3)-heptafluoropropyl-3(5)-(trifluoromethyl)pyrazole
• 1-Benzoyl-5(3)-heptafluoropropyl)-3(5)-(trifluoromethyl)pyrazole
• 1-BENZOYL-3(5)-TRIFLUOROMETHYL-5(3)-(HEPTAFLUORO-1-PROPYL)PYRAZOLE

• Inchi： 1S/C14H6F10N2O/c15-11(16,13(20,21)14(22,23)24)9-6-8(12(17,18)19)25-26(9)10(27)7-4-2-1-3-5-7/h1-6H
• InChI Key： ONXMWQLGCPIQGX-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1=CC(C(F)(F)F)=NN1C(C1C=CC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 553
• XLogP3: 5
• Topological Polar Surface Area: 34.9